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Compound of Interest

Compound Name: Lithium bromide hydrate

Cat. No.: B088217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Lithium Bromide Hydrate (CAS 85017-82-

9), a versatile inorganic compound with significant applications across various scientific and

industrial domains. As a Senior Application Scientist, this document is structured to deliver not

just data, but actionable insights grounded in established scientific principles. We will delve into

the core physicochemical properties, explore its diverse applications, and provide a detailed

analysis of the requisite safety and handling protocols.

Compound Identification and Physicochemical
Profile
Lithium Bromide Hydrate is a hygroscopic, crystalline solid that readily dissolves in water.[1]

It is the hydrated form of lithium bromide, meaning water molecules are integrated into its

crystal structure.[1] This characteristic significantly influences its physical properties and

stability.[1]

Chemical Identity
Chemical Name: Lithium Bromide Hydrate[1]

CAS Number: 85017-82-9[1][2]

Molecular Formula: LiBr · xH₂O[1][3][4]
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Molecular Weight: 86.85 g/mol (anhydrous basis)[2][4]

Synonyms: Lithium bromide (LiBr), hydrate; Lithium Bromide Monohydrate[1][5]

Physicochemical Properties
A summary of the key physical and chemical properties of Lithium Bromide Hydrate is

presented in the table below. Understanding these properties is crucial for its appropriate

application and safe handling.

Property Value Source(s)

Appearance
White crystalline solid or

powder.[1][4]
[1][4]

Odor Odorless.

Taste Sharp, bitter taste.

Melting Point 162 - 167 °C[2][3][4][5][6] [2][3][4][5][6]

Density 3.464 g/cm³[2][6] [2][6]

Solubility Highly soluble in water.[1][7][8] [1][7][8]

Hygroscopicity

Highly hygroscopic, readily

absorbs moisture from the air.

[1][9]

[1][9]

Applications in Research and Industry
The unique properties of Lithium Bromide Hydrate make it a valuable compound in a variety

of applications, ranging from industrial processes to pharmaceutical development.

Industrial Applications
HVAC and Refrigeration: Its primary application is as an absorbent in absorption refrigeration

and air conditioning systems.[1][9][10] Its high affinity for water vapor makes it an excellent

desiccant for dehumidification.[1][9]

Industrial Drying: It serves as a desiccant in industrial drying systems.[1]
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Brazing and Welding: It can be a component in fluxes for brazing and welding.[9]

Battery Technology: Lithium bromide is used as an electrolyte in high-energy batteries.[5][10]

Laboratory and Pharmaceutical Applications
Chemical Synthesis: In organic synthesis, it can be used in alkylation processes.[9] It also

serves as a source of lithium ions and bromide ions in various chemical reactions.

Pharmaceutical Intermediate: Lithium Bromide Hydrate is utilized as a crucial intermediate

in the synthesis of various therapeutic agents.[9]

Sedative and Hypnotic: Historically, it has been used in pharmaceutical preparations as a

sedative and hypnotic.[10]

The diverse applications of Lithium Bromide Hydrate are a direct consequence of its

chemical properties, particularly its hygroscopicity and solubility. The workflow for utilizing this

compound in a laboratory setting for synthetic purposes is outlined below.
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Experimental Workflow: Synthesis using LiBr Hydrate

Start: Define Reaction

Reagent Preparation:
- Weigh LiBr Hydrate under inert atmosphere

- Dissolve in appropriate solvent

1.

Reaction Setup:
- Assemble glassware

- Add reactants and LiBr Hydrate solution

2.

Reaction:
- Stir under controlled temperature
- Monitor progress (TLC, GC, etc.)

3.

Work-up:
- Quench reaction
- Extract product

4.

Purification:
- Chromatography
- Recrystallization

5.

Analysis:
- NMR, IR, MS

- Confirm product identity and purity

6.

End: Isolated Product

7.

Click to download full resolution via product page

Caption: A generalized workflow for a chemical synthesis utilizing Lithium Bromide Hydrate.
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Safety and Handling
As with any chemical compound, a thorough understanding of the associated hazards and the

implementation of appropriate safety protocols are paramount for the safe handling of Lithium
Bromide Hydrate.

Hazard Identification and Classification
Lithium Bromide Hydrate is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.[2][5][7][11]
[2][5][7][11]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[2][3][7][11]
[2][3][7][11]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation.[2][3][7]

[11]

[2][3][7][11]

Respiratory

Sensitization
Category 1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.[7]

[7]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3

H335: May cause

respiratory irritation.[2]

[5][11]

[2][5][11]

The logical flow for assessing and mitigating the risks associated with Lithium Bromide
Hydrate is depicted in the following diagram.
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Risk Mitigation Strategy for LiBr Hydrate

Hazard Identification
(H302, H315, H319, H334, H335)

Exposure Controls
- Fume hood

- Proper ventilation

Leads to

Personal Protective Equipment (PPE)
- Safety goggles

- Gloves (e.g., Nitrile)
- Lab coat

Leads to

Safe Handling Procedures
- Avoid dust formation

- Avoid contact with skin and eyes

Proper Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Spill & Emergency Response
- Evacuate area

- Use appropriate absorbent
- Follow SDS guidelines

Safe Use

Click to download full resolution via product page

Caption: A logical diagram illustrating the risk mitigation strategy for handling Lithium Bromide
Hydrate.

Recommended Handling and Storage Procedures
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Handling:

Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[12][13]

Personal Protective Equipment (PPE): Wear suitable protective clothing, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2][5][7] In case of insufficient

ventilation, wear respiratory protection.[7]

Hygiene: Avoid contact with skin, eyes, and clothing.[7][12] Do not eat, drink, or smoke when

using this product.[7] Wash hands thoroughly after handling.[7]

Dust Formation: Avoid the formation of dust and aerosols.[2][12]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[2][12]

Container: Keep the container tightly closed to prevent moisture absorption.[2][7][12]

Incompatibilities: Store away from strong acids and strong oxidizing agents.[2]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:

If Inhaled: Move the person into fresh air.[2][7] If not breathing, give artificial respiration.[2][7]

Consult a physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water.[2][7] Consult a physician if

irritation persists.[2][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Rinse mouth with water.[2] Never give anything by mouth to an unconscious

person.[2] Call a physician or poison control center immediately.[7]

Disposal Considerations
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Dispose of unused product and contaminated packaging in accordance with local, state, and

federal regulations.[2] It may be possible to dissolve the material in a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Toxicological Information
The toxicological properties of Lithium Bromide Hydrate have not been thoroughly

investigated.[2] However, based on available data, the primary routes of exposure are

inhalation, ingestion, and skin/eye contact.

Acute Toxicity: Harmful if swallowed.[2][5][7][11]

Skin Irritation: Causes skin irritation.[2][3][7][11]

Eye Irritation: Causes serious eye irritation.[2][3][7][11]

Respiratory Irritation: May cause respiratory tract irritation.[2][5][11] Inhalation may cause

respiratory sensitization.[7]

Carcinogenicity: Not classified as a carcinogen by IARC.[2]

Large doses of lithium ions can lead to dizziness, prostration, and potential kidney damage,

especially with limited sodium intake. Other reported effects of high lithium intake include

dehydration, weight loss, dermatological effects, and thyroid disturbances.

Conclusion
Lithium Bromide Hydrate (CAS 85017-82-9) is a compound with a well-defined set of

physicochemical properties that make it highly valuable in a range of industrial and research

applications. Its hygroscopic nature is central to its use in HVAC and drying systems, while its

chemical reactivity is leveraged in synthesis and battery technology. However, its hazardous

nature necessitates strict adherence to safety protocols, including the use of appropriate

personal protective equipment and handling in well-ventilated areas. By understanding and

applying the information presented in this guide, researchers and professionals can safely and

effectively utilize this versatile compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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